Ethyl 4-{[(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)sulfonyl]amino}benzenecarboxylate

• IUPAC Name: ethyl 4-[[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]sulfonylamino]benzoate
• InChI: InChI=1S/C21H16ClF3N2O5S/c1-2-31-20(28)13-3-5-15(6-4-13)27-33(29,30)17-9-7-16(8-10-17)32-19-18(22)11-14(12-26-19)21(23,24)25/h3-12,27H,2H2,1H3
• InChI Key: DUKOVDNNOBUBGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C21H16ClF3N2O5S
• Molecular Weight: 500.9 g/mol
• CAS No.: 338775-49-8

Description

Ethyl 4-{[(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)sulfonyl]amino}benzenecarboxylate is a chemical compound with the molecular formula C21H16ClF3N2O5S and a molecular weight of 500.87. It is used for pharmaceutical testing.

Scientific Research Applications

Novel Catalysts and Synthetic Applications

• Catalytic Applications : A study highlights the use of sulfone-supported hollow magnetic mesoporous nanoparticles as efficient catalysts in the synthesis of certain benzo[g]chromene derivatives, demonstrating an innovative approach in catalysis and organic synthesis (Safaei-Ghomi, Enayat-Mehri, & Eshteghal, 2017). This research provides insights into the potential for creating highly efficient catalysts for synthesizing complex organic compounds, which could be relevant for the further exploration of compounds with similar structures to Ethyl 4-{[(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)sulfonyl]amino}benzenecarboxylate.

• Photochemically Induced Reactions : Another study reports on the direct alkenylation of C(sp3)–H bonds under photo-irradiation conditions, using benzophenone and 1,2-bis(phenylsulfonyl)ethylene. This method enables the selective introduction of (E)-sulfonylalkene units into various substrates, offering a pathway to structurally complex natural products and pharmaceuticals (Amaoka et al., 2014). This kind of photochemical process might be applicable in the synthesis or modification of compounds like this compound, offering new avenues for the development of pharmaceuticals and materials.

Potential Biological Activities

• Antimicrobial Agents : Research into quinazolines has unveiled the synthesis of new compounds showing potential as antimicrobial agents. These compounds were evaluated against various bacterial and fungal strains, showcasing their biological activity potential (Desai, Shihora, & Moradia, 2007). While the exact chemical structure differs from this compound, the study emphasizes the importance of exploring the biological activities of complex organic compounds, which could extend to investigating similar compounds for antibacterial and antifungal properties.